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Compound of Interest

Compound Name:
7-Hydroxy-beta-carboline-1-

propionic acid

CAS No.: 215934-15-9

Cat. No.: B3034739 Get Quote

-Carboline Alkaloid / Indole Derivative Primary Applications: Metabolic studies, cytotoxicity
assays, neuropharmacology.[1]

Physicochemical Profile & Solubility Logic
Before attempting dissolution, it is critical to understand the molecule's dual nature. 7-Hydroxy-
beta-carboline-1-propionic acid contains both a polar hydroxyl group (-OH) and an ionizable

propionic acid tail (-COOH) attached to a lipophilic

-carboline core.
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Property Data Relevance to Solubility

CAS Number 215934-15-9
Unique Identifier for

verification.

Molecular Weight 256.26 g/mol
Used for Molarity (M)

calculations.[1]

Formula

Appearance Yellow Solid/Powder
Visual indicator of

purity/oxidation.[1]

pKa (Predicted)
~4.5 (COOH), ~9.5 (Phenolic

OH)

pH-dependent solubility in

aqueous buffers.[1]

Solvent Compatibility Matrix
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Solvent Solubility Rating
Max Conc.[1] (Est.)
[2][3]

Application Note

DMSO Excellent (Preferred) 25 mg/mL (~100 mM)

Best for Stock

Solutions. Aprotic

nature disrupts crystal

lattice effectively.[1]

Methanol Good 10 mg/mL

Suitable for

chromatography

(HPLC) or specific

synthesis steps.[1]

Volatile.

Water (Neutral) Poor < 0.1 mg/mL

Not recommended for

initial stock.[1] Risk of

precipitation.[2]

1M NaOH Moderate Variable

Deprotonates the

acid/phenol,

increasing solubility,

but may degrade the

compound over time.

[1]

Protocol: Preparation of Stock Solution (DMSO)
Objective: Create a stable 10 mM stock solution. Rationale: DMSO (Dimethyl sulfoxide) is the

gold standard for

-carbolines due to its high dielectric constant and ability to prevent re-crystallization during
freezing.

Materials
7-Hydroxy-beta-carboline-1-propionic acid (Solid)[1]

Anhydrous DMSO (Grade:

99.9%, Cell Culture Tested)
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Amber glass vials (Borosilicate) – Crucial for light protection.[1]

Vortex mixer and Ultrasonic bath.[1]

Step-by-Step Methodology
Calculation:

Target Concentration: 10 mM (10 mmol/L).

Target Volume: 1 mL.

Mass Required:

.

Note: If weighing exactly 1 mg, adjust DMSO volume to 390

L to achieve 10 mM.

Dissolution:

Weigh the powder into an amber glass vial.

Add the calculated volume of Anhydrous DMSO.

Vortex vigorously for 30 seconds.

Visual Check: Hold against a light source. The solution should be clear yellow.

Troubleshooting: If particles persist, sonicate in a water bath at room temperature (20-

25°C) for 2-5 minutes. Do not heat above 40°C to prevent degradation.

Storage (Critical):

Divide the stock into small aliquots (e.g., 50

L) to avoid freeze-thaw cycles.

Store at -20°C (stable for ~1 month) or -80°C (stable for ~6 months).
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Protect from light at all times.

Protocol: Aqueous Dilution for Biological Assays
Challenge: Diluting a hydrophobic stock into aqueous buffer often causes "crash-out" (micro-

precipitation), leading to false negatives in assays.

The "Step-Down" Dilution Method
Do not squirt 100% DMSO stock directly into a large volume of media.[1]

Intermediate Dilution: Prepare a 10x working solution in media/buffer containing 5-10%

DMSO.

Example: Dilute 10 mM stock 1:10 with buffer

1 mM (in 10% DMSO).

Final Dilution: Dilute the intermediate solution into the final assay well.

Target: Final DMSO concentration should be

0.1% to 0.5% to avoid solvent toxicity to cells.[1]

Workflow Visualization
The following diagram illustrates the critical path from solid powder to assay-ready solution,

highlighting decision points for troubleshooting.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Beta-Carboline
https://pubchem.ncbi.nlm.nih.gov/compound/Beta-Carboline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3034739?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solid Compound
(Store -20°C, Dark)

Weigh Mass
(e.g., 2.56 mg)

Add Anhydrous DMSO
(Target: 10 mM)

Vortex (30s) &
Sonicate (2 min)

Visual Inspection:
Clear Solution?

No (Repeat Sonication)

Aliquot into Amber Vials
(Avoid Freeze-Thaw)

Yes

Store at -80°C

Assay Dilution
(Keep DMSO < 0.5%)

Thaw

Precipitation Detected?
Use Intermediate Dilution

Click to download full resolution via product page
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Caption: Logical workflow for the preparation and handling of 7-Hydroxy-beta-carboline-1-
propionic acid stock solutions.

Stability & Handling Guidelines
Light Sensitivity:

-carbolines are often fluorescent and susceptible to photo-oxidation. Always work under low
light or use amber vessels.

Oxidation: The hydroxyl group at position 7 is prone to oxidation.[1] Use fresh DMSO and

ensure caps are sealed tightly with Parafilm during storage.

Safety: This compound is a bioactive alkaloid. Wear gloves, safety goggles, and work inside

a fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Note: Solubility & Handling of 7-Hydroxy-
beta-carboline-1-propionic acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3034739#solubility-of-7-hydroxy-beta-carboline-1-
propionic-acid-in-dmso-and-methanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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